1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone

• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol
• IUPAC Name: azepan-1-yl-[1-[(3,4-dimethoxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C21H32N2O3/c1-25-19-10-9-17(14-20(19)26-2)15-22-11-7-8-18(16-22)21(24)23-12-5-3-4-6-13-23/h9-10,14,18H,3-8,11-13,15-16H2,1-2H3
• InChI Key: CSFBCQNBRCTBCP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2CCCC(C2)C(=O)N3CCCCCC3)OC

Description

1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone, also known as DMXBA, is a compound that belongs to the class of selective muscarinic receptor agonists. It is a potent and selective agonist of the M1 and M4 muscarinic receptor subtypes. DMXBA has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia.

Mechanism of Action

1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone acts as a selective agonist of the M1 and M4 muscarinic receptor subtypes. Activation of these receptors leads to an increase in the release of acetylcholine, a neurotransmitter that is involved in cognitive function and memory. 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone has also been shown to increase the release of dopamine, a neurotransmitter that is involved in reward and motivation.
Biochemical and Physiological Effects:
1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce the symptoms of drug addiction and Parkinson's disease. 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone has been shown to increase the release of acetylcholine and dopamine, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone in lab experiments is its selectivity for the M1 and M4 muscarinic receptor subtypes. This allows for more precise targeting of these receptors and reduces the risk of off-target effects. However, one limitation of using 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Further studies are needed to determine the optimal dosing and administration of 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone for these conditions. Another area of interest is its potential use in the treatment of drug addiction and Parkinson's disease. More research is needed to determine the mechanisms underlying these effects and to develop more effective treatment strategies. Finally, there is a need for further studies on the safety and tolerability of 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone in humans.

Synthesis Methods

The synthesis of 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone involves a multi-step process, starting with the reaction of 3,4-dimethoxybenzyl chloride with 1-piperidinylmethanamine to form 1-(3,4-dimethoxybenzyl)-3-piperidylmethanamine. This intermediate is then reacted with 6-bromohexanoyl chloride to form 1-azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone.

Scientific Research Applications

1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone has been extensively studied for its potential therapeutic applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. It has been shown to improve cognitive function and memory in animal models of these diseases. 1-Azepanyl[1-(3,4-dimethoxybenzyl)-3-piperidyl]methanone has also been studied for its potential use in the treatment of drug addiction and Parkinson's disease.